Cas no 1353011-83-2 (Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1h-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1h-pyrazole-3-carboxylate
• CAS No: 1353011-83-2
• MF: C₁₃H₉BrCl₂N₂O₃
• MW: 392.032160520554
• CID: 4592107
• Update Time: 2025-11-06

Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1h-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-BROMO-1-(2,4-DICHLOROPHENYL)-4-FORMYL-1H-PYRAZOLE-3-CARBOXYLATE
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-, ethyl ester
• Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1h-pyrazole-3-carboxylate

• Inchi： 1S/C13H9BrCl2N2O3/c1-2-21-13(20)11-8(6-19)12(14)18(17-11)10-4-3-7(15)5-9(10)16/h3-6H,2H2,1H3
• InChI Key： NVKMODBEOXYFHN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2Cl)C(Br)=C(C=O)C(C(OCC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1h-pyrazole-3-carboxylate

Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1353011-83-2): A Versatile Building Block in Modern Medicinal Chemistry

Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate, identified by its CAS number 1353011-83-2, represents a significant compound in the realm of medicinal chemistry. This heterocyclic ester serves as a versatile intermediate, playing a pivotal role in the synthesis of various pharmacologically active molecules. The unique structural features of this compound, including its bromo and chloro substituents on the phenyl ring and the formyl group on the pyrazole core, make it an attractive scaffold for further functionalization and derivatization.

The< strong>pyrazole moiety is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of a formyl group in Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate provides a reactive site for condensation reactions, enabling the facile introduction of additional functional groups such as amines or alcohols. This reactivity is particularly valuable in the synthesis of more complex molecules like kinase inhibitors and antiviral agents.

The< strong>2,4-dichlorophenyl substituent on the pyrazole ring adds another layer of reactivity to this compound. The chlorine atoms are electron-withdrawing groups that can influence the electronic properties of the aromatic system, making it more susceptible to nucleophilic substitution reactions. This feature is particularly useful in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures found in many bioactive compounds.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate has emerged as a valuable building block in this endeavor. For instance, researchers have utilized this compound to synthesize novel inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The bromine atom on the pyrazole ring allows for easy radiolabeling using techniques such as positron emission tomography (PET), facilitating studies on the pharmacokinetics and biodistribution of these JAK inhibitors.

The< strong>formyl group on Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate is another key feature that makes it a valuable intermediate. This group can be converted into an amine via reduction or into an ester via condensation with alcohols. Such transformations are crucial in the synthesis of peptidomimetics and other bioactive molecules that require specific functional groups for optimal biological activity. For example, researchers have used this compound to develop novel protease inhibitors that target viral proteases involved in infectious diseases.

The< strong>bromo substituent on the pyrazole ring also provides a handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are widely used in medicinal chemistry to construct complex molecular architectures from simpler precursors. By reacting Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate with aryllithium or arabinosyllithium reagents, chemists can introduce various aryl groups at the bromine position, generating new derivatives with tailored biological properties.

In conclusion, Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate (CAS No. 1353011-83-2) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features and reactivity make it an invaluable building block for synthesizing novel pharmacologically active molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like Ethyl 5-bromo-1-(2,4-dichlorophenyl)-4-formyl-1H-pyrazole-3-carboxylate will undoubtedly play a crucial role in shaping the future of medicinal chemistry.